Cas no 130830-69-2 ((2S,4S)-1-Benzyl 2,4-dimethyl pyrrolidine-1,2,4-tricarboxylate)

• Product name: (2S,4S)-1-Benzyl 2,4-dimethyl pyrrolidine-1,2,4-tricarboxylate
• CAS No: 130830-69-2
• MF: C₁₆H₁₉NO₆
• MW: 321.32516
• CID: 1068681
• PubChem ID: 14804605

(2S,4S)-1-Benzyl 2,4-dimethyl pyrrolidine-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-Benzyl 2,4-dimethyl pyrrolidine-1,2,4-tricarboxylate
• N-(benzyloxycarbonyl)-cis-4-carboxy-L-proline dimethyl ester
• 130830-69-2
• 1-O-benzyl 2-O,4-O-dimethyl (2S,4S)-pyrrolidine-1,2,4-tricarboxylate
• SCHEMBL7819386
• PS-2012

• Inchi： InChI=1S/C16H19NO6/c1-21-14(18)12-8-13(15(19)22-2)17(9-12)16(20)23-10-11-6-4-3-5-7-11/h3-7,12-13H,8-10H2,1-2H3/t12-,13-/m0/s1
• InChI Key： VFLKUGOZEYYCCP-STQMWFEESA-N
• SMILES： COC(=O)[C@H]1C[C@@H](C(=O)OC)N(C1)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 321.12123733g/mol
• Monoisotopic Mass: 321.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: 1.6